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Compound of Interest

Compound Name: TSI-01

Cat. No.: B15608130 Get Quote

Essential Safety and Handling Guide for TSI-01
This document provides immediate safety, operational, and disposal guidance for TSI-01, a

selective inhibitor of lysophosphatidylcholine acyltransferase 2 (LPCAT2).[1][2][3][4][5] The

information herein is intended for researchers, scientists, and drug development professionals

to ensure safe handling and maintain experimental integrity.

Properties of TSI-01
TSI-01 is a crystalline solid.[1] While it is not classified as a hazardous substance according to

the Globally Harmonized System (GHS), standard laboratory precautions should always be

observed.[6]
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Property Value

CAS Number 704878-75-1[1][6]

Molecular Formula C₁₄H₁₁Cl₂NO₄[1]

Formula Weight 328.2 g/mol [1]

Appearance Crystalline solid[1]

Purity ≥95%[1]

Long-term Storage -20°C[1][7]

Stability ≥ 4 years (when stored properly)[1]

Solubility
DMF: 50 mg/mLDMSO: 30 mg/mLEthanol: 1

mg/mLDMF:PBS (pH 7.2) (1:3): 0.25 mg/mL[1]

Personal Protective Equipment (PPE)
While TSI-01 is not classified as hazardous, adherence to standard laboratory safety protocols

is essential.[6] The following personal protective equipment should be worn to minimize

exposure and ensure a safe working environment.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. The Safety Data

Sheet notes that due to a lack of testing, no specific glove material recommendation can be

made, but impermeability and resistance to the product are necessary.[6]

Eye Protection: Safety glasses with side shields or goggles are mandatory to protect from

potential splashes.

Body Protection: A standard laboratory coat should be worn to protect skin and clothing.

Respiratory Protection: Under normal handling conditions with adequate ventilation,

respiratory protection is not required.[6]

Operational Plan: Handling and Experimental
Workflow
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This section provides a step-by-step guide for the safe handling and use of TSI-01 in a

laboratory setting.

Preparation and Reconstitution
Pre-use Inspection: Before use, visually inspect the container for any damage or leaks.

Environment: Conduct all handling of solid TSI-01 and preparation of stock solutions in a

well-ventilated area, preferably within a chemical fume hood to minimize inhalation risk.

Reconstitution:

Allow the vial of solid TSI-01 to equilibrate to room temperature before opening to prevent

moisture condensation.

Based on the desired concentration and the solubility data provided, select an appropriate

solvent (e.g., DMSO for a stock solution).[7]

Carefully add the calculated volume of the solvent to the vial containing the TSI-01 solid.

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

Experimental Use
Dilutions: When preparing working solutions, perform dilutions in a fume hood.

Transfers: Use appropriate calibrated micropipettes for all liquid transfers to ensure accuracy

and prevent spills.

Incubation: If the experimental protocol requires incubation, ensure that the vessel is

properly sealed to prevent aerosolization or evaporation.

Post-Experiment
Decontamination: All non-disposable equipment that has come into contact with TSI-01
should be thoroughly cleaned and decontaminated according to standard laboratory

procedures.
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Storage of Stock Solutions: Store stock solutions at -20°C for short-term (months) or -80°C

for long-term (up to 6 months) stability.[2][7]
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Click to download full resolution via product page

Caption: Experimental workflow for handling TSI-01.

Disposal Plan
While TSI-01 is not classified as an environmentally hazardous substance, proper disposal of

chemical waste is crucial for laboratory safety and environmental protection.[6]

Waste Segregation
Solid Waste: Unused solid TSI-01 and any lab materials (e.g., weigh boats, contaminated

pipette tips) should be collected in a designated, sealed container for non-hazardous

chemical waste.

Liquid Waste: Unused solutions of TSI-01 and aqueous experimental waste should be

collected in a clearly labeled, sealed container for non-hazardous chemical waste. Do not

pour solutions down the drain.[6]

Sharps Waste: Needles, syringes, or other sharps contaminated with TSI-01 must be

disposed of in a designated sharps container.

Waste Disposal Procedure
Labeling: Ensure all waste containers are accurately and clearly labeled with the contents,

including "TSI-01" and the solvent used (e.g., "TSI-01 in DMSO").

Storage: Store waste containers in a designated, secondary containment area away from

incompatible materials while awaiting pickup.

Disposal: Arrange for the disposal of the chemical waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste contractor.

Follow all local, state, and federal regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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